Technical Monograph: 3-(Propan-2-yl)-1H-pyrazole Hydrochloride
Technical Monograph: 3-(Propan-2-yl)-1H-pyrazole Hydrochloride
The following technical guide is structured to provide an exhaustive analysis of 3-(Propan-2-yl)-1H-pyrazole hydrochloride , focusing on its synthesis, physicochemical properties, and utility in modern drug discovery.
Executive Summary
3-(Propan-2-yl)-1H-pyrazole hydrochloride (commonly 3-Isopropylpyrazole HCl) is a robust heterocyclic building block utilized extensively in Fragment-Based Drug Discovery (FBDD) and lead optimization. Characterized by its amphiphilic nature—possessing both a lipophilic isopropyl group and a polar, hydrogen-bond-donating pyrazole ring—it serves as a critical bioisostere for phenyl rings and bulky alkyl groups. This guide outlines the validated synthesis, physicochemical profiling, and strategic application of this compound in kinase and GPCR ligand design.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]
Nomenclature and Identification
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IUPAC Name: 3-(Propan-2-yl)-1H-pyrazole hydrochloride
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Common Names: 3-Isopropylpyrazole hydrochloride; 3-Isopropyl-1H-pyrazole HCl
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CAS Number (Free Base):
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Note: The hydrochloride salt is often prepared in situ or custom-synthesized; no specific CAS is widely indexed for the salt form alone.
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Molecular Formula: C₆H₁₀N₂[1] · HCl
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Molecular Weight: 110.16 (Free Base) + 36.46 (HCl) = 146.62 g/mol
Physicochemical Properties (Calculated & Observed)
| Property | Value | Context for Drug Design |
| LogP (Free Base) | ~1.4 | Ideal for FBDD; offers lipophilicity without violating Lipinski rules. |
| pKa (Conjugate Acid) | ~2.5 – 3.0 | The pyrazolium ion forms at low pH; neutral at physiological pH (7.4). |
| H-Bond Donors (HBD) | 2 (Salt form) | Pyrazole NH and protonated N site interact with Asp/Glu residues in binding pockets. |
| H-Bond Acceptors (HBA) | 0 (Salt form) | The salt form is fully protonated; free base has 1 HBA (pyridine-like nitrogen). |
| Solubility | High (Water/MeOH) | The HCl salt is highly soluble in aqueous media, facilitating biological assays. |
Synthesis & Manufacturing Protocol
Retrosynthetic Analysis
The most scalable route to 3-isopropylpyrazole involves the Claisen condensation of 3-methyl-2-butanone (methyl isopropyl ketone) with a formylating agent, followed by cyclocondensation with hydrazine. This approach avoids expensive palladium catalysts and allows for multi-gram scale production.
Validated Synthesis Workflow
Reaction Scheme:
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Formylation: 3-Methyl-2-butanone + Ethyl Formate
4-Methyl-3-oxopentanal (as enolate). -
Cyclization: 4-Methyl-3-oxopentanal + Hydrazine Hydrate
3-Isopropyl-1H-pyrazole. -
Salt Formation: 3-Isopropyl-1H-pyrazole + HCl (gas/ether)
Hydrochloride Salt.
Step-by-Step Protocol
Step 1: Synthesis of the 1,3-Dicarbonyl Equivalent
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Reagents: Sodium ethoxide (NaOEt) (1.2 eq), Ethyl formate (1.2 eq), 3-Methyl-2-butanone (1.0 eq), dry Ethanol or Toluene.
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Procedure:
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Suspend NaOEt in dry solvent at 0°C under N₂ atmosphere.
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Add a mixture of 3-methyl-2-butanone and ethyl formate dropwise over 1 hour. Critical: Maintain temperature <10°C to prevent self-condensation of the ketone.
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Allow the mixture to warm to room temperature (RT) and stir for 12 hours. The solution will darken as the sodium enolate forms.
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Checkpoint: Monitor by TLC or GC-MS. The intermediate is unstable; proceed immediately to cyclization.
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Step 2: Knorr Cyclization
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Reagents: Hydrazine hydrate (1.1 eq), Acetic acid (catalytic).
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Procedure:
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Cool the enolate solution to 0°C.
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Add Hydrazine hydrate dropwise. The reaction is exothermic.
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Reflux the mixture for 2–4 hours.
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Concentrate the solvent under reduced pressure.
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Workup: Dilute with water and extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate to yield the crude free base (oil).
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Step 3: Salt Formation & Purification
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Reagents: 4M HCl in Dioxane or Diethyl Ether.
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Procedure:
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Dissolve the crude oil in a minimum amount of dry Diethyl Ether.
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Add 4M HCl solution dropwise with vigorous stirring at 0°C.
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A white precipitate (the hydrochloride salt) will form immediately.
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Filter the solid under N₂ protection (hygroscopic).
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Recrystallization: Recrystallize from Ethanol/Ether if high purity (>99%) is required.
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Process Visualization
Caption: Figure 1.[2] Step-wise synthesis workflow from ketone precursor to hydrochloride salt.
Applications in Drug Discovery[3][4][11][12]
Scaffold Utility
The 3-isopropylpyrazole moiety acts as a versatile pharmacophore in medicinal chemistry:
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Bioisostere: It effectively mimics phenyl rings (occupying the S1 hydrophobic pocket) while reducing aromatic ring count (Fsp³ character increase).
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Kinase Inhibition: The pyrazole nitrogen (N2) serves as a hydrogen bond acceptor for the "hinge region" of kinases (e.g., JNK3, CDK2).
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Lipophilic Spacer: The isopropyl group provides a steric bulk that fills hydrophobic cavities without the metabolic liability of a linear alkyl chain.
Mechanistic Role in Binding
In kinase inhibitors, the pyrazole motif often binds in the ATP-binding site. The N-H (N1) donates a proton to the backbone carbonyl of the hinge residue (e.g., Glu), while the N: (N2) accepts a proton from the backbone amide (e.g., Leu).
Case Study Reference:
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JNK3 Inhibitors: 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole derivatives have shown high selectivity for JNK3, where the isopropyl group aids in selectivity over other MAPK isoforms [1].
Drug Design Logic Flow
Caption: Figure 2. Pharmacophore mapping of 3-isopropylpyrazole in kinase active sites.
Handling, Stability & Analytics
Storage and Stability
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Hygroscopicity: The hydrochloride salt is hygroscopic. It must be stored in a desiccator or under inert gas (Argon/Nitrogen) at 2–8°C.
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Stability: Stable in solid state for >2 years if kept dry. In solution (DMSO/Water), it is stable for 24 hours at RT but should be frozen for long-term storage.
Analytical Characterization
To validate the identity of the synthesized salt, the following parameters are standard:
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¹H NMR (DMSO-d₆):
- 1.25 (d, 6H, Isopropyl CH₃)
- 2.95 (m, 1H, Isopropyl CH)
- 6.10 (d, 1H, Pyrazole H-4)
- 7.65 (d, 1H, Pyrazole H-5)
- ~13-14 (br s, NH/HCl exchangeable)
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HPLC Method:
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Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
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Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile.
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Gradient: 5% B to 95% B over 10 min.
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Detection: UV at 210 nm (low absorbance) and 254 nm.
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References
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Discovery of 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole derivatives as a novel selective inhibitor scaffold of JNK3. [3]
- Source: National Institutes of Health (NIH) / PubMed
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URL:[Link] (Search Term: "JNK3 pyrazole inhibitor")
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3-(Propan-2-yl)-1H-pyrazole (Free Base Compound Summary).
- Source: PubChem CID 12251381
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URL:[Link]
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Regioselective synthesis of 1,3,5-trisubstituted pyrazoles.
- Source: Organic Syntheses
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URL:[Link] (General reference for pyrazole cyclization logic).
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4-Isopropyl-1H-pyrazole hydrochloride (Isomer Reference).
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Source: Sigma-Aldrich Catalog[4]
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Sources
- 1. 1-isopropyl-1H-pyrazole | C6H10N2 | CID 13469816 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. tdcommons.org [tdcommons.org]
- 3. Discovery of 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole derivatives as a novel selective inhibitor scaffold of JNK3 - PMC [pmc.ncbi.nlm.nih.gov]
- 4. 1-Isopropyl-1H-pyrazole-3-carboxylic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
